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Compound of Interest

Compound Name: Fluorescent red 630

CAS No.: 375395-99-6

Cat. No.: B3340300 Get Quote

Executive Summary
While both Fluorescent Red 630 and Cy5 are excited by red laser lines (633 nm HeNe or

635–640 nm diodes), they represent fundamentally different chemical classes with distinct

photophysical behaviors.

Cy5 (Cyanine-5) is the "brightness standard" for far-red imaging. It is exceptionally bright but

suffers from poor photostability and oxidative sensitivity (e.g., ozone degradation). It is ideal

for low-abundance targets where signal intensity is paramount.

Fluorescent Red 630 is a bridged hemicyanine dye.[1] Its defining feature is a "fluorogenic"

(turn-on) character—it is dim in aqueous solution but brightens significantly upon conjugation

to proteins or lipids. It offers superior photostability compared to Cy5 and a slightly blue-

shifted emission profile (650 nm vs. 670 nm).

Recommendation: Choose Cy5 for maximum sensitivity in standard setups. Choose

Fluorescent Red 630 for wash-free assays (due to the turn-on effect), harsh imaging

conditions requiring photostability, or when spectral multiplexing requires a dye emitting at 650

nm to leave the 700+ nm window open.
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The following table synthesizes the core spectral data. Note the critical difference in emission

maxima and quantum yield behavior.

Property
Fluorescent Red 630
(Hemicyanine)

Cy5 (Cyanine)

Excitation Max 620–630 nm 649–651 nm

Emission Max 650–656 nm 667–670 nm

Stokes Shift ~25–30 nm ~20 nm

Extinction Coefficient ~120,000 M⁻¹cm⁻¹ ~250,000 M⁻¹cm⁻¹

Quantum Yield (QY) Low (free); High (conjugated) High (>0.20) in most states

Photostability
High (Rigid hemicyanine

structure)

Low to Moderate (Prone to cis-

trans isomerization)

Solubility
Water soluble (often

sulfonated)

Water soluble (sulfonated

versions)

Laser Compatibility Optimal: 633 nm (HeNe)
Optimal: 640 nm (Diode);

Good: 633 nm

Spectral Logic & Filter Selection
Excitation: Both dyes are efficiently excited by the ubiquitous 633 nm HeNe laser.

Fluorescent Red 630 peaks closer to this line (630 nm) than Cy5 (650 nm), potentially

offering more efficient excitation per photon at this specific wavelength.

Emission: Fluorescent Red 630 emits at 650 nm, which is on the "blue edge" of standard

Cy5 filters (typically 660/20 nm or 670LP).

Risk: A standard Cy5 emission filter centered at 670 nm may cut off 50% of the Red 630

signal.

Solution: Use a filter optimized for Alexa Fluor 633 or DyLight 633 (e.g., 650/40 nm

bandpass) to capture the peak of Fluorescent Red 630.
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Mechanism of Action & Chemistry
Cy5: The Polymethine Chain
Cy5 consists of two indole rings connected by a five-carbon polymethine chain. This long

conjugated system provides high extinction coefficients (brightness) but makes the molecule

flexible.

Failure Mode: The flexible chain allows non-radiative decay via cis-trans isomerization and is

highly susceptible to attack by reactive oxygen species (ROS) and ozone, leading to rapid

photobleaching.

Fluorescent Red 630: The Rigid Hemicyanine
Fluorescent Red 630 utilizes a bridged hemicyanine structure.[1]

The "Turn-On" Effect: In aqueous solution, the free dye undergoes rapid internal rotation,

dissipating energy as heat (low fluorescence). When conjugated to a protein or antibody, this

rotation is restricted, forcing energy dissipation through fluorescence. This yields a high

signal-to-noise ratio even if washing is incomplete.

Stability: The bridged structure reduces isomerization, granting it significantly higher

photostability than Cy5, making it superior for long-term time-lapse imaging.

Visualization: Spectral Workflow & Decision Logic
Diagram 1: Spectral Workflow and Filter Mismatch Risk
This diagram illustrates the flow of light and where signal loss occurs if the wrong filter is

applied to Fluorescent Red 630.
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Caption: Spectral workflow showing that standard Cy5 filters may attenuate Fluorescent Red
630 signal due to its blue-shifted emission.

Diagram 2: Fluorophore Selection Decision Tree
Use this logic to select the correct dye for your specific experimental constraints.
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Select Red Fluorophore
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Click to download full resolution via product page

Caption: Decision matrix for selecting between Red 630 and Cy5 based on laser lines and

assay constraints.

Experimental Protocols
Protocol A: Antibody Conjugation with Fluorescent Red
630 NHS Ester
Rationale: The NHS ester targets primary amines (lysines) on the antibody. Unlike Cy5, Red

630 is hydrophobic in its non-conjugated state and requires organic solvent dissolution first.

Preparation: Dissolve 1 mg of Fluorescent Red 630 NHS ester in 100 µL anhydrous DMSO

or DMF.
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Critical: Do not use water/buffer at this step; hydrolysis will occur immediately.

Buffer Exchange: Ensure antibody (IgG) is in a carbonate buffer (pH 8.5–9.0). Remove any

Tris or BSA (they contain competing amines).

Reaction: Add the dye solution to the antibody at a molar ratio of 10:1 to 20:1 (Dye:Protein).

Note: Red 630 has lower coupling efficiency than Cy5, so a higher molar excess is often

required.

Incubation: Incubate for 1 hour at room temperature in the dark with gentle rotation.

Purification: Use a Gel Filtration column (e.g., Sephadex G-25) or extensive dialysis to

remove unreacted dye.

Validation: Measure absorbance at 280 nm (protein) and 630 nm (dye). Calculate Degree

of Labeling (DOL).

Protocol B: Imaging Optimization
Laser Power: Start with low laser power (1-5%). While Red 630 is stable, saturation can

occur.

Filter Check: If signal is weak, check your emission filter. If you are using a "Cy5" filter (670–

710 nm), you are missing the Red 630 peak (650 nm). Switch to a "Cy5.5" or custom 650/40

filter.

Mounting Media: Use a non-hardening mounting medium with antifade (e.g., DABCO or

commercial equivalents) to further extend the lifespan of the fluorophore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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